[5-[2-(5-methoxy-1,3,3-trimethylindol-2-ylidene)ethylidene]-4-methyl-1,3-thiazol-2-ylidene]-dimethylazanium;chloride

• IUPAC Name: [5-[2-(5-methoxy-1,3,3-trimethylindol-2-ylidene)ethylidene]-4-methyl-1,3-thiazol-2-ylidene]-dimethylazanium;chloride
• InChI: InChI=1S/C20H26N3OS.ClH/c1-13-17(25-19(21-13)22(4)5)10-11-18-20(2,3)15-12-14(24-7)8-9-16(15)23(18)6;/h8-12H,1-7H3;1H/q+1;/p-1
• InChI Key: IJDGMRANDYPFLC-UHFFFAOYSA-M
• Canonical SMILES: CC1=NC(=[N+](C)C)SC1=CC=C2C(C3=C(N2C)C=CC(=C3)OC)(C)C.[Cl-]
• Molecular Formula: C20H26ClN3OS
• Molecular Weight: 392.0 g/mol

Description

[5-[2-(5-methoxy-1,3,3-trimethylindol-2-ylidene)ethylidene]-4-methyl-1,3-thiazol-2-ylidene]-dimethylazanium;chloride is a chemical compound that has garnered significant interest in various fields of scientific research.

Preparation Methods

The synthesis of [5-[2-(5-methoxy-1,3,3-trimethylindol-2-ylidene)ethylidene]-4-methyl-1,3-thiazol-2-ylidene]-dimethylazanium;chloride involves specific synthetic routes and reaction conditions. While detailed synthetic routes are proprietary, general methods include multi-step organic synthesis involving specific reagents and catalysts. Industrial production methods often involve optimization of these synthetic routes to ensure high yield and purity.

Chemical Reactions Analysis

[5-[2-(5-methoxy-1,3,3-trimethylindol-2-ylidene)ethylidene]-4-methyl-1,3-thiazol-2-ylidene]-dimethylazanium;chloride undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

[5-[2-(5-methoxy-1,3,3-trimethylindol-2-ylidene)ethylidene]-4-methyl-1,3-thiazol-2-ylidene]-dimethylazanium;chloride has a wide range of scientific research applications. In chemistry, it is used as a reagent in various organic synthesis reactions. In biology, it is studied for its potential effects on cellular processes and pathways. In medicine, it is being investigated for its potential therapeutic effects in treating certain diseases. In industry, it is used in the production of specific materials and chemicals.

Mechanism of Action

The mechanism of action of [5-[2-(5-methoxy-1,3,3-trimethylindol-2-ylidene)ethylidene]-4-methyl-1,3-thiazol-2-ylidene]-dimethylazanium;chloride involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. This can lead to changes in cellular processes and pathways, resulting in the observed effects .

Comparison with Similar Compounds

[5-[2-(5-methoxy-1,3,3-trimethylindol-2-ylidene)ethylidene]-4-methyl-1,3-thiazol-2-ylidene]-dimethylazanium;chloride can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with similar chemical structures or biological activities.